Cas no 2227847-42-7 ((3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227847-42-7
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6428376
• PubChem ID: 96626734
• Update Time: 2025-06-11

(3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid
• 2227847-42-7
• EN300-1789965

• Inchi： 1S/C8H11NO4/c1-4-8(5(2)13-9-4)6(10)3-7(11)12/h6,10H,3H2,1-2H3,(H,11,12)/t6-/m0/s1
• InChI Key： WYXNXGIMOQRBIW-LURJTMIESA-N
• SMILES： O1C(C)=C(C(C)=N1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Additional information on (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid (CAS No. 2227847-42-7)

(3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. With the CAS number 2227847-42-7, this compound represents a fascinating molecule that has been the subject of extensive research and development. Its molecular structure, characterized by a hydroxypropanoic acid moiety linked to a dimethyl-1,2-oxazol ring, suggests a high degree of functional flexibility, making it a valuable candidate for various biochemical applications.

The significance of this compound lies in its potential to serve as a building block for more complex molecules or as an intermediate in synthetic pathways. The presence of both hydroxyl and carboxylic acid functional groups provides multiple sites for chemical modification, enabling the creation of derivatives with tailored properties. This versatility is particularly appealing in drug discovery, where the ability to modify molecular structure can fine-tune biological activity and pharmacokinetic profiles.

In recent years, there has been growing interest in oxazole derivatives due to their reported bioactivity across multiple therapeutic areas. The oxazole ring, a five-membered heterocycle containing oxygen and sulfur atoms, is known for its stability and ability to participate in hydrogen bonding interactions. These characteristics make oxazole-based compounds attractive for designing molecules that can interact with biological targets in specific ways. The dimethyl substitution on the oxazole ring further enhances its potential by introducing additional steric and electronic effects that can influence molecular recognition processes.

The stereochemistry of (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid, specifically the (S) configuration at the chiral center, is another critical aspect that contributes to its uniqueness. Chiral molecules often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry essential in pharmaceutical development. The (S) configuration of this compound may confer specific interactions with biological targets, which could be leveraged for therapeutic purposes.

Recent studies have begun to explore the potential applications of this compound in various biochemical pathways. For instance, researchers have investigated its role as a precursor in the synthesis of more complex molecules that exhibit antimicrobial or anti-inflammatory properties. The hydroxypropanoic acid moiety can serve as a scaffold for further functionalization, allowing chemists to design molecules with enhanced bioactivity. Additionally, the oxazole ring has been shown to interact with enzymes and receptors in ways that could be exploited for therapeutic intervention.

The compound's potential also extends to its use as a tool in biochemical research. Its unique structure makes it a valuable probe for understanding enzyme mechanisms and binding interactions. By studying how this molecule interacts with biological targets, researchers can gain insights into fundamental biochemical processes. These insights may lead to the development of new drugs or therapeutic strategies targeting specific diseases.

In terms of synthetic chemistry, (3S)-3-(dimethyl-1,2-oxazol-4-yl)-3-hydroxypropanoic acid represents an interesting challenge due to its complex structural features. The synthesis of chiral molecules often requires careful consideration of reaction conditions and stereocontrol techniques. Advances in synthetic methodologies have made it possible to access complex structures like this one with increasing efficiency and precision. These advancements are crucial for enabling the exploration of novel pharmacological entities.

The compound's potential applications are not limited to pharmaceuticals; it also holds promise in other areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block that can be incorporated into various molecular frameworks. This versatility could lead to the development of new materials with improved properties or novel agrochemicals with enhanced efficacy.

As research continues to uncover new applications for this compound, it is likely that its importance will grow within the scientific community. The ability to modify its structure will allow researchers to fine-tune its properties for specific applications, making it an invaluable asset in drug discovery and chemical synthesis. The ongoing exploration of its bioactivity and synthetic utility promises to yield exciting developments in the near future.